Cas no 2229470-24-8 (tert-butyl N-2-(1,2-dihydroxyethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-(1,2-dihydroxyethyl)phenylcarbamate
• CAS No: 2229470-24-8
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 6508828
• PubChem ID: 165881396
• Update Time: 2025-05-20

tert-butyl N-2-(1,2-dihydroxyethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1,2-dihydroxyethyl)phenylcarbamate
• 2229470-24-8
• tert-butyl N-[2-(1,2-dihydroxyethyl)phenyl]carbamate
• EN300-1874869

• Inchi： 1S/C13H19NO4/c1-13(2,3)18-12(17)14-10-7-5-4-6-9(10)11(16)8-15/h4-7,11,15-16H,8H2,1-3H3,(H,14,17)
• InChI Key： WZFMNNSUBUKPSV-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1C(CO)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 253.13140809g/mol
• Monoisotopic Mass: 253.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.8Ų

Additional information on tert-butyl N-2-(1,2-dihydroxyethyl)phenylcarbamate

tert-butyl N-2-(1,2-dihydroxyethyl)phenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-(1,2-dihydroxyethyl)phenylcarbamate, identified by the CAS number 2229470-24-8, is a significant molecule in the field of organic chemistry. This compound is a derivative of phenylcarbamate, with a tert-butyl group attached to the nitrogen atom and a 1,2-dihydroxyethyl substituent on the phenyl ring. Its structure makes it a versatile compound with potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of phenylcarbamate derivatives in drug design. The presence of the tert-butyl group in this compound provides steric protection to the nitrogen atom, which can enhance the stability of the molecule. Additionally, the 1,2-dihydroxyethyl group introduces hydrophilic properties, making it suitable for applications where solubility and bioavailability are critical factors. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the development of enzyme inhibitors and anti-inflammatory agents.

The synthesis of tert-butyl N-2-(1,2-dihydroxyethyl)phenylcarbamate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. The introduction of the dihydroxyethyl group is achieved through nucleophilic substitution or coupling reactions, followed by carbamate formation using tert-butyl chloroformate or similar reagents. This compound can also be synthesized via microwave-assisted methods, which have gained popularity due to their efficiency and ability to minimize side reactions.

In terms of applications, this compound has shown promise in the field of materials science. Its unique combination of hydrophilic and hydrophobic groups makes it an ideal candidate for use in polymer chemistry. For instance, it can serve as a building block for amphiphilic polymers, which are widely used in drug delivery systems and nanotechnology. Recent research has demonstrated its ability to form self-assembled structures in aqueous solutions, highlighting its potential in creating nanostructured materials with tailored properties.

The environmental impact of tert-butyl N-2-(1,2-dihydroxyethyl)phenylcarbamate has also been a topic of interest. Studies have shown that this compound undergoes rapid biodegradation under aerobic conditions, making it an environmentally friendly alternative to traditional chemicals. Its degradation products are non-toxic and do not pose risks to aquatic life or soil ecosystems. This makes it an attractive option for use in green chemistry applications.

In conclusion, tert-butyl N-2-(1,2-dihydroxyethyl)phenylcarbamate is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and favorable properties make it a valuable tool in various fields of research and industry. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in modern chemistry.